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This guide provides a comparative analysis of the crop safety profile of novel
Protoporphyrinogen Oxidase (PPO)-inhibiting herbicides, with a focus on recently developed
compounds for which public data is available. As "Ppo-IN-7" does not correspond to a publicly
documented herbicide, this report will focus on tiafenacil and J6.3 as representative examples
of novel PPO inhibitors and compare their crop safety to established herbicides in the same
class.

Introduction to PPO-Inhibiting Herbicides

Protoporphyrinogen oxidase (PPO) inhibitors are a critical class of herbicides that disrupt the
chlorophyll and heme biosynthesis pathways in plants. This inhibition leads to the accumulation
of protoporphyrin IX, which, in the presence of light and oxygen, causes rapid cell membrane
disruption and plant death.[1][2] They are widely used for broadleaf weed control in various
crops.[3]

Mode of Action and Phytotoxicity Symptoms

The mode of action of PPO inhibitors involves the inhibition of the PPO enzyme, leading to a
cascade of events that result in oxidative stress and cell membrane damage.[1] Common
symptoms of PPO herbicide injury in susceptible plants include rapid chlorosis (yellowing),
followed by desiccation and necrosis (browning) of the leaf tissue, often appearing as spotting
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or bronzing.[3] In soil applications, injury can manifest as stunting, girdling of the hypocotyl, and
stand loss, particularly under cool and wet conditions.

Comparative Crop Safety of Novel PPO Inhibitors

This section details the crop safety of two novel PPO inhibitors, tiafenacil and J6.3, in
comparison to conventional PPO herbicides.

Tiafenacil: A Case Study in Broad-Acre and Orchard
Crops

Tiafenacil is a recently developed PPO-inhibiting herbicide from the pyrimidinedione chemical
class. It is registered for preplant use in corn, soybean, wheat, and cotton for the control of
glyphosate-resistant weeds.

Experimental Data Summary: Tiafenacil Crop Safety
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L Application
Application Observed Impact on
Crop o Rate (g ] ] Reference
Timing . Injury Yield
ai/ha)
1 day No visible No adverse
Corn 12.5 - 200 .
Preplant injury effect
0-8%at?2
1 day No adverse
Soybean 125-75 WAE
Preplant ) effect
(transient)
14% at 2
1 day .
150 WAE, 5% at4  Not specified
Preplant
WAE
) 1,7, 14 days No visible No adverse
Winter Wheat 25,50 o
Preplant injury effect
2-4%at4
1, 14 days No adverse
100 WAE
Preplant ) effect
(transient)
74,148, 222
Post- 7 No visual Not
Almond o o
transplant applications injury measured
over 3 years)
74,148 (7 _
Post- o No visual Not
Walnut applications o
transplant injury measured
over 3 years)
74,148 (7 )
Post- o No visual Not
Prune applications o
transplant injury measured
over 3 years)
74,148 (7 _
) ) Post- o No visual Not
Pistachio applications o
transplant injury measured
over 3 years)
Comparison with Existing Herbicides:
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Studies on tiafenacil in orchard crops also included comparisons with saflufenacil. In
greenhouse trials, tiafenacil demonstrated better control of certain grass weeds compared to
saflufenacil. The extensive field trials in various crops with no significant, lasting injury, even at
rates up to 200 g ai/ha in corn, suggest a high margin of crop safety for tiafenacil when applied
pre-emergence.

J6.3: A Novel Diphenyl Ether Herbicide

J6.3 is a novel diphenyl ether PPO inhibitor that has shown high herbicidal activity in
greenhouse studies.

Experimental Data Summary: J6.3 Crop Safety (Greenhouse)

Comparison to

Application Observed o
Crop ) ) Existing Reference
Rate (g ai/ha) Injury .
Herbicides
Safer than

Tolerant (Injury
Peanut 300 oxyfluorfen at the
rate <10%)
same rate.

Safer than

_ oxyfluorfen at the
Tolerant (Injury
Cotton 300 same rate. Less
rate <10%)

safe than
flumioxazin.
In Vitro PPO Inhibition:
Herbicide IC50 (nM) for Maize PPO Reference
J6.3 30.0
Oxyfluorfen 117.9
Flumioxazin 157.1
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The lower IC50 value for J6.3 indicates higher potency in inhibiting the maize PPO enzyme
compared to oxyfluorfen and flumioxazin. While greenhouse trials show good tolerance in
peanut and cotton at a high application rate, the study notes that J6.3 is not as safe as
flumioxazin on these crops.

Experimental Protocols

General Field Trial Protocol for Herbicide Crop Safety
Assessment

This protocol outlines a general methodology for conducting field trials to evaluate the safety of
a new herbicide on crops.

1. Experimental Design:

e Design: Randomized Complete Block Design (RCBD) is commonly used to account for field
variability.

e Replications: A minimum of 3-4 replications per treatment.

e Plot Size: Sufficiently large to minimize edge effects and allow for accurate yield
assessment.

2. Treatments:

» Herbicide Rates: Include the proposed use rate (1X), a higher rate (e.g., 2X) to assess the
margin of safety, and an untreated control.

o Application Timing: Apply at the intended crop stage (e.g., pre-emergence, post-emergence).
» Reference Herbicides: Include one or more standard commercial herbicides for comparison.
3. Data Collection:

» Visual Phytotoxicity Ratings: Assess crop injury at regular intervals (e.g., 7, 14, 28 days after
treatment) using a 0-100% scale (0 = no injury, 100 = crop death).

e Crop Stand Counts: Record the number of plants per unit area.
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o Crop Height: Measure plant height at key growth stages.
e Biomass: Collect above-ground plant matter from a defined area to determine dry weight.

 Yield: Harvest the plots and measure the crop yield.

Specific Protocol for Tiafenacil Orchard Crop Safety
Trial

The following methodology was adapted from the study on tiafenacil in California orchard
crops.

» Crop and Planting: Young almond, walnut, prune, and pistachio trees, transplanted two
months prior to the first application.

» Treatments: Tiafenacil applied at 74, 148, and 222 g ai/ha.

o Application: Directed spray to the base of the trees. A total of seven applications were made
over a three-year period.

« Data Collection:
o Visual crop injury assessments on a 0 to 100 scale at monthly intervals.

o Trunk diameter measurements annually.
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Caption: Mode of action of PPO-inhibiting herbicides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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